Cas no 1594508-62-9 (tert-butyl 3-(oxan-4-yl)aminopropanoate)

• Product Name: tert-butyl 3-(oxan-4-yl)aminopropanoate
• CAS No: 1594508-62-9
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD29991260
• CID: 4607320
• PubChem ID: 115654573
• Update Time: 2025-10-28

tert-butyl 3-(oxan-4-yl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(oxan-4-yl)amino]propanoate
• tert-butyl 3-(oxan-4-yl)aminopropanoate

• MDL： MFCD29991260
• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(14)4-7-13-10-5-8-15-9-6-10/h10,13H,4-9H2,1-3H3
• InChI Key： RBNUNEFDBFUEMD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCNC1CCOCC1

Computed Properties

• Exact Mass: 229.168
• Monoisotopic Mass: 229.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2

Additional information on tert-butyl 3-(oxan-4-yl)aminopropanoate

Comprehensive Overview of tert-butyl 3-(oxan-4-yl)aminopropanoate (CAS No. 1594508-62-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, tert-butyl 3-(oxan-4-yl)aminopropanoate (CAS No. 1594508-62-9) has emerged as a compound of significant interest. This ester derivative, characterized by its unique oxan-4-yl and tert-butyl functional groups, is widely utilized in synthetic routes for drug discovery and specialty chemicals. Its molecular structure, C₁₂H₂₃NO₃, offers versatility in reactions such as amidation, ester hydrolysis, and nucleophilic substitutions, making it a valuable building block for researchers.

The compound's relevance is further amplified by its role in addressing contemporary challenges like green chemistry and sustainable synthesis. With growing demand for eco-friendly processes, tert-butyl 3-(oxan-4-yl)aminopropanoate is often explored for its compatibility with catalytic methods and biodegradable properties. Searches for "biodegradable ester derivatives" or "sustainable pharmaceutical intermediates" frequently highlight this compound as a case study in reducing environmental impact.

From a technical perspective, the tert-butyl group in 1594508-62-9 provides steric protection during synthesis, while the oxan-4-yl (tetrahydropyranyl) moiety enhances solubility in polar solvents—a feature critical for formulations in drug delivery systems. This dual functionality aligns with trending topics such as "solubility enhancement strategies" and "prodrug design," which dominate academic and industrial discussions.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing tert-butyl 3-(oxan-4-yl)aminopropanoate, ensuring purity levels required for high-end applications. Recent publications emphasize its use in peptide coupling and heterocycle synthesis, reflecting its adaptability in constructing complex molecular architectures. Queries such as "HPLC methods for ester analysis" or "NMR shifts of tetrahydropyran derivatives" often cite this compound as a reference.

In the context of AI-driven drug discovery, CAS No. 1594508-62-9 has been featured in datasets for machine learning models predicting reaction outcomes. This intersection of computational chemistry and experimental validation underscores its modern applicability. Researchers increasingly search for "AI in synthetic route optimization" or "benchmarking compounds for reaction prediction," where this molecule serves as a test candidate.

Regulatory and safety profiles of tert-butyl 3-(oxan-4-yl)aminopropanoate adhere to global standards like REACH and ICH guidelines, ensuring its safe handling in laboratories. Discussions on "REACH-compliant intermediates" or "scalable synthetic protocols" frequently reference its well-documented stability and low toxicity, making it a preferred choice for industrial-scale production.

Looking ahead, the compound's potential in bioconjugation and material science is being explored, particularly in designing smart polymers and biocompatible coatings. As the scientific community prioritizes "multifunctional chemical building blocks," 1594508-62-9 continues to gain traction for its modular reactivity and structural tunability.

In summary, tert-butyl 3-(oxan-4-yl)aminopropanoate (CAS No. 1594508-62-9) exemplifies innovation at the intersection of synthetic chemistry and applied sciences. Its alignment with trends like green synthesis, AI-assisted research, and advanced drug formulation ensures its enduring relevance in both academic and industrial settings.